Cas no 876716-43-7 (1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid)
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid is a versatile heterocyclic compound featuring a cyclopropyl group and a pyrrolidone core with a carboxylic acid functionality. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The cyclopropyl moiety enhances metabolic stability, while the pyrrolidone ring and carboxylic acid group offer opportunities for further derivatization. Its rigid framework contributes to improved selectivity in target binding, making it useful in medicinal chemistry applications. The compound’s well-defined stereochemistry and functional group compatibility facilitate its incorporation into complex scaffolds, supporting the development of novel therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial processes.
876716-43-7 structure
Product Name:1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid
CAS No:876716-43-7
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD06660782
CID:823567
PubChem ID:4714359
Update Time:2025-06-06
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid
- 1-Cyclopropyl-5-oxo-pyrrolidine-3-carboxylic acid
- AKOS000122798
- AJVZAQNEJHXULB-UHFFFAOYSA-N
- SCHEMBL3655855
- MFCD06660782
- FT-0677718
- NCGC00341886-01
- HMS1698A22
- AKOS016340858
- CS-0456661
- VS-09912
- AB01137764-03
- BB 0217935
- F8881-7761
- EN300-12440
- 876716-43-7
- 1-CYCLOPROPYL-5-OXOPYRROLIDINE-3-CARBOXYLICACID
- Z119989882
- DTXSID40405792
- 1-Cyclopropyl-5-oxo-3-pyrrolidinecarboxylic acid
- A862478
- G28882
- 3-pyrrolidinecarboxylic acid, 1-cyclopropyl-5-oxo-
- ALBB-010702
- DB-013838
- STL299802
- BBL030594
-
- MDL: MFCD06660782
- Inchi: 1S/C8H11NO3/c10-7-3-5(8(11)12)4-9(7)6-1-2-6/h5-6H,1-4H2,(H,11,12)
- InChI Key: AJVZAQNEJHXULB-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)CN1C1CC1
Computed Properties
- Exact Mass: 169.07400
- Monoisotopic Mass: 169.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6A^2
- XLogP3: -0.5
Experimental Properties
- Density: 1.465
- Boiling Point: 401.2°C at 760 mmHg
- Flash Point: 196.5°C
- Refractive Index: 1.612
- PSA: 57.61000
- LogP: 0.01980
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196846-5g |
1-Cyclopropyl-5-oxo-pyrrolidine-3-carboxylic acid |
876716-43-7 | 95% | 5g |
$533 | 2021-08-05 | |
| Fluorochem | 042088-1g |
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid |
876716-43-7 | 95% | 1g |
£205.00 | 2022-03-01 | |
| Fluorochem | 042088-5g |
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid |
876716-43-7 | 95% | 5g |
£715.00 | 2022-03-01 | |
| Fluorochem | 042088-10g |
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid |
876716-43-7 | 95% | 10g |
£1225.00 | 2022-03-01 | |
| Chemenu | CM196846-5g |
1-Cyclopropyl-5-oxo-pyrrolidine-3-carboxylic acid |
876716-43-7 | 95% | 5g |
$*** | 2023-05-29 | |
| abcr | AB216097-500 mg |
1-Cyclopropyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
876716-43-7 | 500MG |
€195.40 | 2023-02-22 | ||
| abcr | AB216097-1 g |
1-Cyclopropyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
876716-43-7 | 1 g |
€239.00 | 2023-07-20 | ||
| abcr | AB216097-5 g |
1-Cyclopropyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
876716-43-7 | 5 g |
€656.50 | 2023-07-20 | ||
| abcr | AB216097-10 g |
1-Cyclopropyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
876716-43-7 | 10 g |
€1,074.00 | 2023-07-20 | ||
| Alichem | A109005645-1g |
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid |
876716-43-7 | 95% | 1g |
$190.80 | 2023-08-31 |
1-Cyclopropyl-5-oxopyrrolidine-3-carboxylic acid Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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